N-(4-Bromophenyl)-1-methyl-1H-benzo[d]imidazol-2-amine

• IUPAC Name: N-(4-bromophenyl)-1-methylbenzimidazol-2-amine
• InChI: InChI=1S/C14H12BrN3/c1-18-13-5-3-2-4-12(13)17-14(18)16-11-8-6-10(15)7-9-11/h2-9H,1H3,(H,16,17)
• InChI Key: CYPQZMRSFBYJIJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1NC3=CC=C(C=C3)Br
• Molecular Formula: C14H12BrN3
• DSSTOX Substance ID: DTXSID60358913
• Molecular Weight: 302.17 g/mol
• CAS RN: 330793-27-6

Description

“N-(4-Bromophenyl)-1-methyl-1H-benzo[d]imidazol-2-amine” is a complex organic compound. It contains an imidazole ring, which is a five-membered planar ring of two nitrogen atoms and three carbon atoms at the 1, 2, and 3 positions. The imidazole ring is substituted at the 2-position with an amine group that is further substituted with a 4-bromophenyl group and a methyl group.

Chemical Reactions Analysis

Imidazoles are key components to functional molecules that are used in a variety of everyday applications. The bonds formed in the reaction are highlighted by being red colored throughout the review and the standard numbering of imidazoles is used in the description of disconnections.

Scientific Research Applications

Antiviral Activity

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Anti-HIV Activity

• 4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives were screened for anti-HIV activity against HIV-1 and HIV-2 strains. .

Synthesis routes and methods

Procedure details

A mixture of 2-chloro-1-methyl-benzimidazole (0.639 g, 3.84 mmol) and 4-bromoaniline (0.710 g, 4.12 mmol) was heated at 170° C. for 21 h. The resulting brown solid was cooled to room temperature, washed with three 5-mL portions of heptane, and then triturated with toluene to afford N2-(4-bromophenyl)-1-methyl-1H-benzo[d]imidazol-2-amine (1.120 g, 90%) as a brown powder. RP-HPLC (25 to 100% CH3CN in 0.1 N aqueous ammonium acetate over 10 min at 1 mL/min using a Hypersil HS C18, 250×4.6 mm column) tr=10.85 min, 96%; m/z 302 (MH+).